Application Notes and Protocols for Targeting Influenza RNA-Dependent RNA Polymerase (RdRP)

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*1-Benzenesulfonyl-5-fluoro-1H-pyrrolo[2,3-b]pyridine*
CAS No.:	*1015608-79-3*
Cat. No.:	*B1291000*

Get Quote

Abstract: The influenza virus RNA-dependent RNA polymerase (RdRP) is a critical enzyme complex essential for the transcription and replication of the viral genome, making it a premier target for novel antiviral therapeutics. The emergence of drug-resistant influenza strains necessitates the development of new inhibitors with diverse mechanisms of action. This guide provides an in-depth overview of the structure and function of the influenza RdRP and details robust biochemical and cell-based methodologies for identifying and characterizing its inhibitors. The protocols herein are designed for researchers, scientists, and drug development professionals, offering step-by-step instructions and explaining the scientific rationale behind experimental choices to ensure data integrity and reproducibility.

Introduction: The Central Role of Influenza RdRP in Viral Pathogenesis

Influenza viruses are responsible for seasonal epidemics and occasional pandemics, posing a significant threat to global public health. The engine of the influenza virus life cycle is the RNA-

© 2026 BenchChem. All rights reserved.

dependent RNA polymerase (RdRP), also known as the viral polymerase.[1][2] This enzyme complex is responsible for both transcribing the virus's negative-sense RNA genome into messenger RNA (mRNA) for protein synthesis and replicating the full-length genome for packaging into new virions.[3][4][5][6][7][8][9]

The influenza RdRP is a heterotrimeric complex composed of three subunits: Polymerase Basic 1 (PB1), Polymerase Basic 2 (PB2), and Polymerase Acidic (PA).[10][11][12][13] Each subunit performs a distinct, essential function:

- PB2: Recognizes and binds to the 5' cap structures of host pre-mRNAs.[3]
- PA: Possesses endonuclease activity, cleaving the host pre-mRNA 10-15 nucleotides downstream of the cap.[3]
- PB1: Contains the core RNA polymerase catalytic activity, using the capped fragment as a primer to initiate transcription of the viral genome.[10]

Given its indispensable role and high degree of conservation across influenza A and B virus strains, the RdRP is an outstanding target for antiviral drug development.[1][14] Inhibiting any of its functions can effectively halt viral replication.[15] This guide details the key experimental systems used to probe RdRP function and identify novel inhibitors.

The Influenza RdRP Transcription and Replication Cycle

Understanding the mechanistic details of RdRP function is crucial for designing effective assays and interpreting inhibition data. The polymerase performs two distinct but related processes within the nucleus of the host cell.[4][16]

Transcription (Cap-Snatching): To produce viral mRNAs that can be translated by the host ribosome, the RdRP employs a unique "cap-snatching" mechanism.[10][11][12] The PB2 subunit binds to a capped host pre-mRNA, which is then cleaved by the PA endonuclease. This capped RNA fragment is used by the PB1 polymerase subunit to prime transcription from the viral RNA (vRNA) template.[12]

© 2026 BenchChem. All rights reserved.

Replication: Genome replication is a two-step, primer-independent process. First, the RdRP synthesizes a full-length positive-sense complementary RNA (cRNA) intermediate using the genomic vRNA as a template.[9] This cRNA then serves as the template for the synthesis of new negative-sense vRNA genomes.[3][6] These new vRNAs are packaged into progeny virions.



Click to download full resolution via product page

Caption: Influenza RdRP mechanism for transcription and replication.

Biochemical Assays for Direct Measurement of RdRP Inhibition

© 2026 BenchChem. All rights reserved.

Biochemical assays utilize purified, recombinant RdRP components to directly measure enzymatic activity in a controlled, cell-free environment. These assays are invaluable for high-throughput screening (HTS) of compound libraries and for detailed mechanism-of-action studies.

In Vitro Transcription Assay with Radiolabeling (Filter-Binding)

This classic assay provides a direct and robust measure of RNA synthesis by quantifying the incorporation of a radiolabeled nucleotide into the nascent RNA transcript.[17]

- Principle: A reaction containing purified RdRP, a vRNA template, a primer (e.g., ApG dinucleotide for replication or capped globin mRNA for transcription), and a mix of nucleotides including one radiolabeled nucleotide (e.g., [α-^{33}P]GTP) is incubated.[17] The resulting radiolabeled RNA products are captured on a DE81 ion-exchange filter, while unincorporated nucleotides are washed away. The radioactivity retained on the filter, measured by a scintillation counter, is directly proportional to polymerase activity.[17]

- Application: Gold standard for quantitative enzymology, determination of IC50 values, and mechanism-of-action studies for inhibitors that target the PB1 catalytic site.

Protocol: In Vitro RdRP Filter-Binding Assay

- Prepare Reaction Mix: In a microcentrifuge tube on ice, prepare the master reaction buffer: 50 mM Tris-HCl (pH 8.0), 100 mM KCl, 5 mM $MgCl_2$, 2 mM DTT, 0.25% Triton N-101, and RNase inhibitor (e.g., 0.4 U/µL).[17][18]

- Add Core Components: To the master mix, add the vRNA template (e.g., 1.6 µM), a primer (e.g., 200 µM ApG), and the purified heterotrimeric RdRP complex.

- Compound Incubation: Add test compounds (e.g., serially diluted in DMSO) or vehicle control to the reaction tubes. Pre-incubate for 15 minutes at 30°C.

- Initiate Reaction: Start the reaction by adding the nucleotide triphosphate (NTP) substrate mix containing ATP, CTP, UTP (e.g., 100 µM each), unlabeled GTP (e.g., 1 µM), and [α-^{33}P]GTP (e.g., 0.01 µM).[17]

© 2026 BenchChem. All rights reserved.

- Incubate: Incubate the reaction at 30°C for 90 minutes.
- Stop and Spot: Terminate the reaction by adding EDTA to a final concentration of 50 mM. Spot the entire reaction volume onto a DE81 filter paper disc.
- Wash Filters: Allow filters to air dry completely. Wash the filters three times for 5 minutes each in 0.125 M Na_2HPO_4, followed by one wash with deionized water and one wash with 100% ethanol.[17]
- Quantify: Allow filters to air dry. Place filters in a scintillation vial with scintillant and quantify the incorporated radioactivity using a scintillation counter.
- Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a four-parameter sigmoidal dose-response curve.

Fluorescence Polarization (FP) Assay for Endonuclease Inhibition

FP assays are powerful, homogeneous (no-wash) assays well-suited for HTS. They are particularly effective for identifying inhibitors that disrupt protein-ligand or protein-protein interactions, such as inhibitors of the PA endonuclease active site.[19][20][21]

- Principle: This assay measures the binding of a small, fluorescently labeled ligand to a larger protein (the PA endonuclease domain).[19] When the fluorescent ligand is unbound, it tumbles rapidly in solution, resulting in low fluorescence polarization. Upon binding to the larger PA protein, its tumbling is restricted, leading to a high polarization signal. A compound that binds to the active site and displaces the fluorescent ligand will cause a decrease in the polarization signal.[19]
- Application: HTS for inhibitors of the PA endonuclease active site. Can also be used to determine binding affinity (Kd) of inhibitors.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Generalized workflows for biochemical and cell-based assays.

Cell-Based Assays for Evaluating Antiviral Efficacy

Cell-based assays measure the effect of a compound on viral replication within a host cell, providing crucial information about a compound's efficacy, cytotoxicity, and cell permeability in a more biologically relevant context.

Minigenome Reporter Assay

© 2026 BenchChem. All rights reserved.

This is a powerful and safe non-infectious system to specifically measure the activity of the influenza RdRP complex inside cells.[22][23]

- Principle: Host cells (e.g., HEK293T or A549) are co-transfected with four plasmids expressing the RdRP subunits (PB1, PB2, PA) and the Nucleoprotein (NP), along with a fifth plasmid. This fifth plasmid contains a reporter gene (e.g., Firefly Luciferase or GFP) flanked by the influenza vRNA 5' and 3' untranslated regions (UTRs), under the control of a cellular RNA Polymerase I promoter.[24][25] The expressed RdRP complex recognizes the viral UTRs on the reporter transcript and drives expression of the reporter gene.[24][25] The resulting signal is directly proportional to RdRP activity.

- Application: Primary HTS, secondary screening to confirm hits from biochemical assays, and studying the effect of mutations in polymerase subunits.

Protocol: Luciferase-Based Minigenome Assay

- Cell Seeding: The day before transfection, seed HEK293T cells into white, clear-bottom 96-well plates to achieve 80-90% confluency on the day of transfection.

- Transfection: Prepare a transfection mix containing plasmids for PB1, PB2, PA, NP, and the PolI-Luciferase reporter construct using a suitable transfection reagent (e.g., Lipofectamine).

- Compound Addition: Immediately after transfection, add test compounds at various concentrations to the cells.

- Incubation: Incubate the plates for 24-48 hours at 37°C in a CO_2 incubator.

- Lysis and Luminescence Reading: Remove the culture medium. Lyse the cells and measure Firefly Luciferase activity using a commercial luciferase assay system and a plate luminometer.

- Cytotoxicity Assay (Parallel Plate): In a parallel plate treated identically but without the transfection step (or with a constitutively expressed reporter), perform a cell viability assay (e.g., CellTiter-Glo) to determine compound cytotoxicity.

- Data Analysis: Normalize the luciferase signal to cell viability data. Calculate the percent inhibition for each concentration and determine the EC50 (half-maximal effective

© 2026 BenchChem. All rights reserved.

concentration) and CC50 (half-maximal cytotoxic concentration). The Selectivity Index (SI = CC50/EC50) is a key metric for prioritizing compounds.

Plaque Reduction Assay

This is a functional assay that measures the ability of a compound to inhibit the production of infectious virus particles.[26][27]

- Principle: A confluent monolayer of susceptible cells (e.g., Madin-Darby Canine Kidney - MDCK) is infected with a known amount of influenza virus in the presence of serially diluted test compounds.[28][29] After infection, the cells are covered with a semi-solid overlay medium (e.g., containing Avicel or agar) which restricts virus spread to adjacent cells.[28] Each infectious particle creates a localized zone of cell death or infection, known as a plaque. The number of plaques is counted to determine the viral titer, and a reduction in plaque number indicates antiviral activity.

- Application: Gold standard for confirming antiviral activity, determining EC50 values for inhibitors of the complete viral life cycle.

Protocol: Plaque Reduction Assay with Immunostaining

- Cell Seeding: Seed MDCK cells in 12-well plates to form a confluent monolayer.[30]

- Prepare Inoculum: Prepare serial dilutions of the test compound in virus growth medium. Mix each compound dilution with a standardized amount of influenza virus (e.g., 100 plaque-forming units, PFU).

- Infection: Wash the cell monolayers with PBS and inoculate with the virus-compound mixture. Incubate for 1 hour at 37°C to allow virus adsorption.[30]

- Overlay: Aspirate the inoculum and add 2 mL of semi-solid overlay medium containing the corresponding concentration of the test compound.

- Incubation: Incubate the plates at 37°C for 48-72 hours until plaques are formed.

- Fixation and Staining:

  - Remove the overlay and fix the cells with 4% formalin in PBS.

© 2026 BenchChem. All rights reserved.

- Permeabilize the cells with 0.1% Triton X-100.
- Incubate with a primary antibody against an influenza protein (e.g., Nucleoprotein).[30]
- Incubate with a secondary antibody conjugated to Horseradish Peroxidase (HRP).
- Add a substrate like DAB to visualize the plaques as brown foci.[30]

- Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction compared to the virus-only control. Determine the EC50 value from the dose-response curve.

Data Presentation and Assay Comparison

Effective data presentation is key to comparing compounds and assays. Results should be summarized in clear, concise tables.

Table 1: Comparison of Common Assays for Influenza RdRP Inhibitor Discovery

© 2026 BenchChem. All rights reserved.

Assay Type	Principle	Throughput	Endpoint	Key Advantages	Key Limitations
Filter-Binding	Radiolabeled nucleotide incorporation	Low to Medium	RNA synthesis	Direct measure of polymerase activity; quantitative.	Requires radioactivity; low throughput; misses non-catalytic site inhibitors.
Fluorescence Pol.	Ligand displacement	High	Probe binding	Homogeneous; HTS-compatible; highly sensitive.	Indirect measure of activity; prone to compound interference.
Minigenome	Reporter gene expression	High	Luminescence/Fluorescence	Measures RdRP activity in cells; safe (non-infectious); HTS-compatible. [23]	Does not model full virus life cycle; transfection variability.
Plaque Reduction	Inhibition of infectious virus	Low	Plaque count	"Gold standard" for antiviral efficacy; measures effect on full life cycle.	Labor-intensive; low throughput; long incubation time.[24]
Neuraminidase Assay	NA activity as a proxy for replication	Medium to High	Fluorescence/Luminescence	Measures multi-cycle replication; faster than plaque	Indirect; may miss inhibitors of late-stage replication not affecting

© 2026 BenchChem. All rights reserved.

	assays.[31] [32]	NA expression.

Table 2: Example Data for Novel RdRP Inhibitors

Compound	Target	Filter-Binding IC50 (μM)	Minigenome EC50 (μM)	Plaque Reduction EC50 (μM)	Cytotoxicity CC50 (μM)	Selectivity Index (SI)
Baloxavir Acid	PA Endonuclease	0.003	0.002	0.0015	> 10	> 6600
Favipiravir-RTP	PB1 Catalytic Site	0.5	1.2	1.5	> 100	> 67
Compound X	Unknown	> 50	0.8	1.0	25	25
Compound Y	PB1 Catalytic Site	0.2	25.0	> 50	> 100	< 4

Data are hypothetical for illustrative purposes. Baloxavir and Favipiravir are known RdRP inhibitors.

Conclusion and Future Perspectives

The suite of assays described provides a comprehensive toolkit for the discovery and characterization of inhibitors targeting the influenza virus RdRP. The strategic application of high-throughput biochemical and minigenome assays for primary screening, followed by more complex, lower-throughput assays like plaque reduction for hit validation, creates a robust and efficient drug discovery pipeline. As new resistance mutations emerge, these assays will remain critical for identifying next-generation antivirals that can effectively combat both seasonal and pandemic influenza threats.

© 2026 BenchChem. All rights reserved.

References

- Lutz, A., et al. (2005). Virus-inducible reporter genes as a tool for detecting and quantifying influenza A virus replication. Journal of Virological Methods, 126(1-2), 13-20. [Link]
- Gubareva, L. V., et al. (2022). An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applications for virological surveillance. Journal of Virological Methods, 308, 114588. [Link]
- Clarke, M. O. H., et al. (2014). Influenza RNA-Dependent RNA Polymerase (RdRp) Inhibitors: Potential New Therapy for Influenza Treatment. ACS Medicinal Chemistry Letters, 5(9), 1061-1063. [Link]
- Massari, S., et al. (2020). Insights into RNA-dependent RNA Polymerase Inhibitors as Anti-influenza Virus Agents. Current Medicinal Chemistry, 27(12), 1956-1976. [Link]
- Lutz, A., et al. (2005). Virus-inducible reporter genes as a tool for detecting and quantifying influenza A virus replication. Journal of Virological Methods, 126(1-2), 13-20. [Link]
- Fodor, E. (2010). Structure and Function of Influenza Polymerase. Cold Spring Harbor Perspectives in Medicine, 3(1), a012535. [Link]
- Zhang, J., et al. (2012). A cell-based high-throughput approach to identify inhibitors of influenza A virus. Antiviral Research, 93(1), 55-62. [Link]
- Gubareva, L. V., et al. (2022). An Optimized Cell-Based Assay To Assess Influenza Virus Replication By Measuring Neuraminidase Activity and Its Applications For Virological Surveillance. DigitalCommons@TMC. [Link]
- Lutz, A., et al. (2009). Influenza virus assays based on virus-inducible reporter cell lines. Influenza and Other Respiratory Viruses, 3(2), 55-63. [Link]
- te Velthuis, A. J. W. (2014). The RNA-dependent RNA polymerase of the influenza A virus. Future Virology, 9(11), 1029-1040. [Link]
- Wikipedia. (n.d.). Influenza. In Wikipedia. Retrieved January 11, 2026, from [Link]

© 2026 BenchChem. All rights reserved.

- Iovino, L., et al. (2021). Inhibition of Influenza Virus Polymerase by Interfering with Its Protein–Protein Interactions. Journal of Medicinal Chemistry, 64(11), 7143-7160. [Link]
- Fodor, E., & Te Velthuis, A. J. W. (2019). Influenza virus RNA polymerase: insights into the mechanisms of viral RNA synthesis. Nature Reviews Microbiology, 17(8), 461-473. [Link]
- te Velthuis, A. J. W., & Barclay, W. S. (2018). Assays to Measure the Activity of Influenza Virus Polymerase. Methods in Molecular Biology, 1836, 343-374. [Link]
- te Velthuis, A. J. W., & Barclay, W. S. (2018). Assays to Measure the Activity of Influenza Virus Polymerase. PubMed, 30151582. [Link]
- Kumar, G., et al. (2013). Identification of Influenza Endonuclease Inhibitors Using a Novel Fluorescence Polarization Assay. ACS Chemical Biology, 8(8), 1769-1777. [Link]
- Noah, D. L. (2014). New-generation screening assays for the detection of anti-influenza compounds targeting viral and host functions. Antiviral Research, 102, 91-100. [Link]
- Su, C.-Y., et al. (2010). High-throughput identification of compounds targeting influenza RNA-dependent RNA polymerase activity. Proceedings of the National Academy of Sciences, 107(45), 19440-19445. [Link]
- te Velthuis, A. J. W. (2014). The Rna-Dependent RNA Polymerase of the Influenza a Virus. Tandfonline, 9(11), 1029-1040. [Link]
- Jorba, N., et al. (2009). Structural and Functional Characterization of an Influenza Virus RNA Polymerase-Genomic RNA Complex. Journal of Virology, 83(13), 6753-6763. [Link]
- Synapse. (2024). What are RdRp inhibitors and how do they work?. Synapse. [Link]
- Tran, V., et al. (2018). Highly Sensitive Real-Time In Vivo Imaging of an Influenza Reporter Virus Reveals Dynamics of Replication and Spread. mBio, 9(4), e01137-18. [Link]
- Kido, H., et al. (2012). Influenza Virus-cell Fusion Inhibition Assay. Bio-protocol, 2(14), e215. [Link]

© 2026 BenchChem. All rights reserved.

- Moreno, A., et al. (2017). Replication-Competent Influenza A Viruses Expressing Reporter Genes. Viruses, 9(8), 221. [Link]
- Das, D., et al. (2022). A Comprehensive Roadmap Towards the Generation of an Influenza B Reporter Assay Using a Single DNA Polymerase-Based Cloning of the Reporter RNA Construct. bioRxiv. [Link]
- Kedzierska, K., et al. (2020). Viral Plaque Assay. protocols.io. [Link]
- Martinez-Gil, L., et al. (2023). High-Throughput cell-based immunofluorescence assays against influenza. SLAS Discovery, 29(1), 10-18. [Link]
- Mehle, A. (2022). Influenza virus plaque assay. protocols.io. [Link]
- Yamashita, M., et al. (2021). Development of a method for evaluating the mRNA transcription activity of influenza virus RNA-dependent RNA polymerase through real-time reverse transcription polymerase chain reaction. Journal of Virological Methods, 297, 114258. [Link]
- te Velthuis, A. J. W., & Barclay, W. S. (2018). Assays to Measure the Activity of Influenza Virus Polymerase. ResearchGate. [Link]
- te Velthuis, A. J. W., & Barclay, W. S. (2018). Assays to Measure the Activity of Influenza Virus Polymerase. Springer Nature Experiments. [Link]
- Sridhar, S., et al. (2018). Measuring Cellular Immunity to Influenza: Methods of Detection, Applications and Challenges. Vaccines, 6(2), 24. [Link]
- Barauskas, O., et al. (2017). Biochemical characterization of recombinant influenza A polymerase heterotrimer complex: Polymerase activity and mechanisms of action of nucleotide analogs. PLoS ONE, 12(10), e0185998. [Link]
- Huarte, M., et al. (2018). Influenza Virus Infection Induces Host Pyruvate Kinase M Which Interacts with Viral RNA-Dependent RNA Polymerase. Frontiers in Microbiology, 9, 212. [Link]
- BMG LABTECH. (n.d.). RNA synthesis assay by fluorescence polarization. BMG LABTECH. [Link]

© 2026 BenchChem. All rights reserved.

- Cell Biolabs, Inc. (n.d.). Influenza A Immunoplaque Assay Kit. Cell Biolabs, Inc.. [Link]
- Liu, Y., et al. (2015). Establishment of a High-Throughput Assay to Monitor Influenza A Virus RNA Transcription and Replication. PLoS ONE, 10(7), e0133652. [Link]
- Vreede, F. T., et al. (2004). Influenza Virion-Derived Viral Ribonucleoproteins Synthesize both mRNA and cRNA In Vitro. Journal of Virology, 78(23), 13175-13181. [Link]
- ResearchGate. (2018). Regulation of Influenza RNA Polymerase Activity and the Switch between Replication and Transcription by the Concentrations of the vRNA 5′ End, the Cap Source, and the Polymerase. ResearchGate. [Link]
- Mehle, A. (2022). Influenza virus plaque assay. Protocols IO. [Link]
- Chen, C., et al. (2017). in vitro fluorescence based study of initiation of RNA synthesis by influenza B polymerase. Nucleic Acids Research, 45(6), 3353-3368. [Link]
- ResearchGate. (2015). How can I develop good influenza virus plaques using plaque assay?. ResearchGate. [Link]
- Chen, C., et al. (2017). An in vitro fluorescence based study of initiation of RNA synthesis by influenza B polymerase. PubMed, 28126909. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Insights into RNA-dependent RNA Polymerase Inhibitors as Antiinfluenza Virus Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. What are RdRp inhibitors and how do they work? [synapse.patsnap.com]
- 3. Influenza - Wikipedia [en.wikipedia.org]
- 4. Influenza virus RNA polymerase: insights into the mechanisms of viral RNA synthesis - PMC [pmc.ncbi.nlm.nih.gov]

- 5. collaborate.princeton.edu [collaborate.princeton.edu]
- 6. Assays to Measure the Activity of Influenza Virus Polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. Assays to Measure the Activity of Influenza Virus Polymerase | Springer Nature Experiments [experiments.springernature.com]
- 9. Frontiers | Influenza Virus Infection Induces Host Pyruvate Kinase M Which Interacts with Viral RNA-Dependent RNA Polymerase [frontiersin.org]
- 10. Structure and Function of Influenza Polymerase - PMC [pmc.ncbi.nlm.nih.gov]
- 11. The RNA-dependent RNA polymerase of the influenza A virus - PMC [pmc.ncbi.nlm.nih.gov]
- 12. tandfonline.com [tandfonline.com]
- 13. mdpi.com [mdpi.com]
- 14. Inhibition of Influenza Virus Polymerase by Interfering with Its Protein–Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
- 15. pubs.acs.org [pubs.acs.org]
- 16. journals.asm.org [journals.asm.org]
- 17. Biochemical characterization of recombinant influenza A polymerase heterotrimer complex: Polymerase activity and mechanisms of action of nucleotide analogs - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Development of a method for evaluating the mRNA transcription activity of influenza virus RNA-dependent RNA polymerase through real-time reverse transcription polymerase chain reaction - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Identification of Influenza Endonuclease Inhibitors Using a Novel Fluorescence Polarization Assay - PMC [pmc.ncbi.nlm.nih.gov]
- 20. bmglabtech.com [bmglabtech.com]
- 21. academic.oup.com [academic.oup.com]
- 22. biorxiv.org [biorxiv.org]
- 23. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 24. Influenza virus assays based on virus-inducible reporter cell lines - PMC [pmc.ncbi.nlm.nih.gov]
- 25. pure.johnshopkins.edu [pure.johnshopkins.edu]

© 2026 BenchChem. All rights reserved.

- 26. protocols.io [protocols.io]
- 27. Influenza virus plaque assay â Protocols IO â 2022 â å®éªæ¤æ³å_Protocol å_çç©å®éªæå â è¡å çæå®ç¼ [yanyin.tech]
- 28. Influenza virus plaque assay [protocols.io]
- 29. researchgate.net [researchgate.net]
- 30. cellbiolabs.com [cellbiolabs.com]
- 31. An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applications for virological surveillance - PMC [pmc.ncbi.nlm.nih.gov]
- 32. "An Optimized Cell-Based Assay To Assess Influenza Virus Replication By" by Mira C Patel, Daniel Flanigan et al. [digitalcommons.library.tmc.edu]

- To cite this document: BenchChem. [Application Notes and Protocols for Targeting Influenza RNA-Dependent RNA Polymerase (RdRP)]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1291000/docs#application-notes-and-protocols-for-targeting-influenza-rna-dependent-rna-polymerase-rdrp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved.

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.